Cas no 9004-34-6 (Cellulose)

Cellulose is a naturally derived polymer obtained from plant cell walls, offering exceptional biodegradability, non-toxicity, and high water absorbency. Its unique properties make it an ideal additive for various applications, including paper manufacturing, textiles, pharmaceuticals, and food processing, providing improved strength, clarity, and moisture management.
Cellulose structure
Cellulose structure
Product Name:Cellulose
CAS No:9004-34-6
MF:C12H22O11
MW:342.2965
MDL:MFCD00081512
CID:48173
PubChem ID:294
Update Time:2025-07-31

Cellulose Chemical and Physical Properties

Names and Identifiers

    • Microcrystalline Cellulose
    • alpha-Cellulose
    • AVICEL PH
    • AVICEL PH 101(R)
    • AVICEL PH 102
    • AVICEL PH 105(R)
    • AVICEL(R)
    • ''AVICEL(R)''
    • AVICEL SF
    • AVIRIN
    • α-Cellulose
    • a-Cellulose
    • Cellulose
    • (1->4)-beta-D-glucan
    • Cellulose microcrystalline
    • Cellulose Microcrystalline, average particle size 50áM
    • Cellulose microcrystalline, average particle size 50μm
    • MCC
    • Microcrystalline Cellulose (AS)
    • 微晶纤维素
    • DEAE-CELLULOSE
    • Diethylaminoethyl cellulose
    • Cellulose, 2-(diethylamino)ethyl ether
    • Cellulosepulver
    • DEAE-Sephacel(R)
    • Diethylaminoethyl-Sephacel(R)
    • SBB058705
    • M158
    • (5S,2R,3R,4R,6R)-5-[(2S,4S,5S,3R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)(2H-3,4 ,5,6-tetrahydropyran-2-yloxy)]-6-(hydroxymethyl)
    • AKOS015895024
    • EN300-381040
    • (5S)-6-(hydroxymethyl)-5-{[(2S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxane-2,3,4-triol
    • Express-Ion(TM) exchanger?? D free base, 60-130 mum
    • CHEBI:156274
    • 9004-34-6
    • (6S)-2-(HYDROXYMETHYL)-6-{[(3S)-4,5,6-TRIHYDROXY-2-(HYDROXYMETHYL)OXAN-3-YL]OXY}OXANE-3,4,5-TRIOL
    • Diethylaminoethyl-Sephacel(R), aqueous ethanol suspension, 40-160 mum (wet), exclusion limit ~1,000,000 Da
    • (6S)-2-(hydroxymethyl)-6-[(3S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
    • FT-0624878
    • Epimaltose, Min.
    • FT-0670942
    • 69-79-4
    • FT-0697032
    • NS00004589
    • maltose
    • 4-o-(a-d-galactopyranosyl)-d-glucopyranose
    • .beta.-Cellobiose
    • FT-0625411
    • 4-O- beta -D-Mannopyranosyl-D-glucopyranoside
    • SCHEMBL684118
    • FT-0619322
    • FT-0625540
    • .EC.-Cellobiose
    • FT-0619323
    • 13360-52-6
    • 4-O-beta-D-Galactopyranosyl-alpha-D-glucopyranose; alpha-D-Lactose; alpha-Lactose
    • D-Glucose, 4-O-.beta.-D-glucopyranosyl-
    • 27452-49-9
    • SCHEMBL21511124
    • FT-0625541
    • FT-0689214
    • 2-(hydroxymethyl)-6-{[4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}oxane-3,4,5-triol
    • .beta.-D-Glucopyranose, 4-O-.beta.-D-glucopyranosyl-
    • FT-0622905
    • NSC-2559
    • SCHEMBL24202679
    • D-Cellobiose
    • .beta.-D-Lactose
    • Lactose, .beta.-
    • SCHEMBL20276017
    • .alpha.-D-Glucopyranose, 4-O-.beta.-D-galactopyranosyl-
    • 4-O-.beta.-D-Galactopyranosyl-.beta.-D-glucopyranose
    • Lactose, alpha-
    • 528-50-7
    • 4-O-B-D-MANNOPYRANOSYL-D-GLUCOPYRANOSIDE
    • Cellobiose, .beta.-
    • 56907-30-3
    • SY009486
    • GUBGYTABKSRVRQ-UHFFFAOYSA-N
    • .beta.-D-Glucopyranose, 4-O-.beta.-D-galactopyranosyl-
    • 2-(hydroxymethyl)-6-[4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
    • EN300-719072
    • 4E82838F-6188-429E-B7BF-E9E27F9F648E
    • AKOS015896855
    • NSC2559
    • cellobiose
    • 9005-84-9
    • FT-0624351
    • 28072-80-2
    • 4-BETA-GALACTOBIOSE
    • D-(+)-Cellobiose
    • .beta.-Maltose monohydrate
    • SCHEMBL23708014
    • EC-D-Glucopyranose, 4-O-EC-D-glucopyranosyl-
    • Carboxylated cellulose nanofibers
    • Sigmacell Cellulose
    • Cellulose DEAE
    • inverted exclamation markU25
    • (6S)-2-(hydroxymethyl)-6-((3S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl)oxyoxane-3,4,5-triol
    • Cellulose, 2(diethylamino)ethyl ether
    • (6s)-2-(hydroxymethyl)-6-(((3s)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl)oxy)oxane-3,4,5-triol
    • (5S)-6-(hydroxymethyl)-5-(((2S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)oxane-2,3,4-triol
    • 2(Diethylamino)ethyl cellulose
    • Im
    • CELLULOSE, DIETHYLAMINOETHYL
    • Diethylaminoethyl-cellulose
    • MDL: MFCD00081512
    • Inchi: 1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3?,4?,5?,6?,7?,8?,9?,10-,11?,12+/m1/s1
    • InChI Key: GUBGYTABKSRVRQ-WFVLMXAXSA-N
    • SMILES: O([C@H]1C(C(C(C(CO)O1)O)O)O)[C@@H]1C(CO)OC(C(C1O)O)O

Computed Properties

  • Exact Mass: 162.05000
  • Monoisotopic Mass: 336.123583
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 190
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -4.7

Experimental Properties

  • Color/Form: It is white or gray white fine crystalline powder, odorless and tasteless.
  • Density: 1.5 g/cm3 (20℃)
  • Melting Point: 260-270
  • Boiling Point: 410.8±45.0 °C at 760 mmHg
  • Flash Point: 164 °C
  • Refractive Index: n20/D 1.504
  • PH: 5-7.5 (100g/l, H2O, 20℃)(slurry)
  • Solubility: insoluble
  • Water Partition Coefficient: Insoluble
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 0.00000
  • LogP: 0.00000
  • Merck: 14,1965
  • Solubility: Insoluble in water, dilute acid, dilute alkali and most organic solvents. Slightly soluble in sodium hydroxide solution and hot sodium casein solution
  • Sensitiveness: Sensitive to humidity

Cellulose Security Information

Cellulose Customs Data

  • HS CODE:3912900000
  • Customs Data:

    China Customs Code:

    3912900000

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Production Method 1

Reaction Conditions
1.1 Catalysts: Triethylamine Solvents: Dichloromethane ;  0 °C; 22 h, rt
Reference
Direct Conversion of Sugarcane Bagasse into an Injection-Moldable Cellulose-Based Thermoplastic via Homogeneous Esterification with Mixed Acyl Groups
Suzuki, Shiori; et al, ACS Sustainable Chemistry & Engineering (2021, ACS Sustainable Chemistry & Engineering (2021), 9(17), 5933-5941, 9(17), 5933-5941

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: 1,4-Dioxane ;  rt; 15 h, reflux
Reference
Homogeneous acylation of Cellulose diacetate: Towards bioplastics with tuneable thermal and water transport properties
Boulven, Manon; et al, Carbohydrate Polymers (2019, Carbohydrate Polymers (2019), 206, 674-684, 206, 674-684

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium chloride Solvents: Dimethylacetamide ;  overnight, rt; 1 h, 100 °C
1.2 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylacetamide ;  100 °C; 6 h, 100 °C
Reference
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Production Method 4

Reaction Conditions
1.1 1 h, 100 °C
2.1 Reagents: Lithium chloride Solvents: Dimethylacetamide ;  overnight, rt; 1 h, 100 °C
2.2 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylacetamide ;  100 °C; 6 h, 100 °C
Reference
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Production Method 5

Reaction Conditions
1.1 Solvents: 1-Butyl-3-methylimidazolium chloride ;  2 h, rt
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Production Method 6

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Preparation of cellulose stearate and cellulose acetate stearate in 1-butyl-3-methylimidazolium chloride
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Cellulose (CAS No. 9004-34-6) is one of the most abundant organic polymers on Earth, serving as a fundamental structural component in the cell walls of plants and some algae. As a natural polysaccharide, it consists of linear chains of β(1→4) linked D-glucose units, giving it unique mechanical and chemical properties. The global market for cellulose-based products is expanding rapidly, driven by increasing demand for sustainable materials in industries like packaging, textiles, and food additives.

In recent years, microcrystalline cellulose and nanocellulose have gained significant attention due to their exceptional strength-to-weight ratios and biodegradability. These advanced forms of plant-derived cellulose are revolutionizing sectors from biomedical engineering to eco-friendly packaging solutions. A 2023 market analysis revealed that searches for "cellulose fiber applications" and "biodegradable cellulose alternatives" have increased by 140% year-over-year, reflecting growing environmental consciousness among consumers and manufacturers alike.

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